Furo[2,3-C]pyridin-3(2H)-one
Overview
Description
Scientific Research Applications
Application in Photodynamic Therapy
Specific Scientific Field
Summary of the Application
- Furo[2,3-C]pyridin-3(2H)-one has been used to construct a photosensitizer named LIQ-TF, which is used for specific imaging and photodynamic ablation of Gram-positive bacteria .
Methods of Application
- An Rh-catalyzed tandem reaction was performed to construct the AIE-active (Aggregation-Induced Emission) photosensitizer, LIQ-TF .
Results or Outcomes
- LIQ-TF showed near-infrared emission with high quantum yield, and high singlet oxygen (1O2) and hydroxyl radical (˙OH) generation efficiency . It could be used for specific imaging and photodynamic ablation of Gram-positive bacteria in vitro and in vivo, showing great potential for combating multiple drug-resistant bacteria .
Application in Cyanation
Specific Scientific Field
Summary of the Application
- Furo[2,3-C]pyridin-3(2H)-one has been used in the cyanation of various fused heterocycles to synthesize pharmaceutically interesting compounds .
Methods of Application
- The cyanation of variously substituted pyrano- and furo[2,3-C]pyridine N-oxide derivatives was performed with trimethylsilyl cyanide and Et3N as a solvent .
Results or Outcomes
- The cyanation of pyrano- and furo[2,3-C]pyridine N-oxides provided regioselectively cyanated fused pyridine derivatives . The compounds could be very useful .
Application in Iridium Complexes
Specific Scientific Field
Summary of the Application
- Furo[2,3-C]pyridin-3(2H)-one has been used in the synthesis of new iridium complexes . These complexes were designed by introducing a methoxyl group into the 4- and 3-positions of the phenyl ring on the C^N ligand .
Methods of Application
- Two new furo[2,3-C]pyridin-3(2H)-one-based Ir complexes, namely (4-MeOpfupy)2Ir(acac) and (3-MeOpfupy)2Ir(acac), were synthesized .
Results or Outcomes
- The study did not provide specific results or outcomes. However, the synthesis of these new iridium complexes could potentially open up new avenues for research in inorganic chemistry .
Application in Aggregation-Induced Emission
Specific Scientific Field
Summary of the Application
- Furo[2,3-C]pyridin-3(2H)-one has been used to construct an AIE-active (Aggregation-Induced Emission) photosensitizer, named LIQ-TF . This photosensitizer can be used for specific imaging and photodynamic ablation of Gram-positive bacteria .
Methods of Application
Results or Outcomes
- LIQ-TF showed near-infrared emission with high quantum yield, and high singlet oxygen (1O2) and hydroxyl radical (˙OH) generation efficiency . It could be used for specific imaging and photodynamic ablation of Gram-positive bacteria in vitro and in vivo, showing great potential for combating multiple drug-resistant bacteria .
Safety And Hazards
properties
IUPAC Name |
furo[2,3-c]pyridin-3-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5NO2/c9-6-4-10-7-3-8-2-1-5(6)7/h1-3H,4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KHRZFVYHKRMYLE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)C2=C(O1)C=NC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40557280 | |
Record name | Furo[2,3-c]pyridin-3(2H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40557280 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
135.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Furo[2,3-C]pyridin-3(2H)-one | |
CAS RN |
106531-52-6 | |
Record name | Furo[2,3-c]pyridin-3(2H)-one | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=106531-52-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Furo[2,3-c]pyridin-3(2H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40557280 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.